molecular formula C19H22N2OS B8321685 1-(4-(Benzo[d]thiazol-2-ylamino)phenyl)-2-ethylbutan-1-ol

1-(4-(Benzo[d]thiazol-2-ylamino)phenyl)-2-ethylbutan-1-ol

Cat. No.: B8321685
M. Wt: 326.5 g/mol
InChI Key: CNFLZBPLFCLMKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-(Benzo[d]thiazol-2-ylamino)phenyl)-2-ethylbutan-1-ol is a useful research compound. Its molecular formula is C19H22N2OS and its molecular weight is 326.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H22N2OS

Molecular Weight

326.5 g/mol

IUPAC Name

1-[4-(1,3-benzothiazol-2-ylamino)phenyl]-2-ethylbutan-1-ol

InChI

InChI=1S/C19H22N2OS/c1-3-13(4-2)18(22)14-9-11-15(12-10-14)20-19-21-16-7-5-6-8-17(16)23-19/h5-13,18,22H,3-4H2,1-2H3,(H,20,21)

InChI Key

CNFLZBPLFCLMKG-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)C(C1=CC=C(C=C1)NC2=NC3=CC=CC=C3S2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The following reaction was performed under a N2 atmosphere. A mixture of N-(4-bromophenyl)-2-benzothiazolamine (0.492 mol) in THF (2700 ml) was stirred at −70° C. Butyllithium (0.984 mol; 2.5 M in hexane) was added dropwise at −65° C. The mixture was stirred for one hour. A solution of 2-ethyl-butanal (0.492 mol) in THF (300 ml) was added dropwise at −75° C. The mixture was allowed to warm to RT overnight. A 10% aqueous NH4Cl solution (3000 ml) was added and the mixture was stirred for 15 minutes. The separated aqueous phase was extracted with EtOAc (1000 ml). The separated organic layer was dried, filtered and the solvent evaporated. The residue was crystallized from methyl isobutyl keton. The precipitate was filtered off and dried, yielding 109 g (68%) of (±)-4-(2-benzothiazolylamino)-α-(1-ethylpropyl)benzenemethanol (interm 28).
Quantity
0.492 mol
Type
reactant
Reaction Step One
Name
Quantity
2700 mL
Type
solvent
Reaction Step One
Quantity
0.984 mol
Type
reactant
Reaction Step Two
Quantity
0.492 mol
Type
reactant
Reaction Step Three
Name
Quantity
300 mL
Type
solvent
Reaction Step Three
Name
Quantity
3000 mL
Type
reactant
Reaction Step Four

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